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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802

An In-depth Technical Guide to 2-Methylcyclohexanone (CAS Number: 583-60-8)

This technical guide provides a comprehensive overview of 2-methylcyclohexanone (CAS
No. 583-60-8), a versatile cyclic ketone utilized in various chemical applications. The
information is intended for researchers, scientists, and professionals in drug development and
other scientific fields.

Chemical and Physical Properties

2-Methylcyclohexanone is a colorless to pale yellow liquid with a characteristic peppermint- or
acetone-like odor.[1][2] It is a flammable liquid and its vapors are heavier than air.[1][2] This
compound is slightly soluble in water but soluble in organic solvents such as alcohol, ether,
methanol, and cyclohexanone.[2][3][4]

Table 1: Physicochemical Properties of 2-Methylcyclohexanone
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Property Value Reference
Molecular Formula C7H120 [1][5]
Molecular Weight 112.17 g/mol [11[2][3]
CAS Number 583-60-8 [1][2][6]
Appearance Colorless to pale yellow liquid [11121171

Weak, peppermint-like or
Odor acetonz—lipkz ]
Density 0.924 - 0.925 g/mL at 20-25 °C  [1][2][6][8][9][10]
Boiling Point 162-165.1 °C [1][2]618]I[e][10][1 1]
Melting Point -14 °C t0 -13.9 °C [1][2116][71[8]
Flash Point 46 - 48 °C (116 - 118.4 °F) [21[7191[1.2]

Refractive Index (n2°/D)

1.444 - 1.450

(L2150 2]

Vapor Pressure

1-2.25 mmHg at 20 °C

[1](2]

Water Solubility

Insoluble/Slightly soluble

[21(31[4]

Solubility in Organic Solvents

Soluble in alcohol, ether,

methanol

[21(31[4]

Spectroscopic Data

The structural identification of 2-methylcyclohexanone is confirmed through various

spectroscopic techniques.

Table 2: Key Spectroscopic Data for 2-Methylcyclohexanone
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Technique Key Peaks/Signals Reference

Data available, consistent with
1H NMR [6][12][13]
structure

13C NMR Data available [3][12]

Key absorptions consistent
Infrared (IR) Spectroscopy ) ) [3B1[5][10][12]
with a cyclic ketone structure.

Molecular lon (M*): m/z 112.
Mass Spectrometry (MS) [31[8][12][14]
Key fragments: 68, 55, 41, 69.

Experimental Protocols
Synthesis of 2-Methylcyclohexanone

2-Methylcyclohexanone can be synthesized through several methods, including the catalytic
hydrogenation of o-cresol or the dehydrogenation of 2-methylcyclohexanol.[7] A common
laboratory-scale synthesis involves the methylation of cyclohexanone.

Protocol: Alkylation of Cyclohexanone

This protocol describes a general procedure for the a-methylation of cyclohexanone to yield 2-
methylcyclohexanone.

Materials:

e Cyclohexanone

e Astrong base (e.g., Lithium diisopropylamide (LDA) or Sodium hydride (NaH))
o Methyl iodide (CHsl)

e Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)

e Quenching solution (e.g., saturated aqueous ammonium chloride)

» Organic extraction solvent (e.g., Diethyl ether)
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» Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

e Enolate Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,
argon or nitrogen), the anhydrous solvent (THF) is added. The flask is cooled to a low
temperature (typically -78 °C for LDA). The strong base is added, followed by the dropwise
addition of cyclohexanone. The mixture is stirred for a period to allow for the complete
formation of the enolate.

o Alkylation: Methyl iodide is added dropwise to the enolate solution at the low temperature.
The reaction is allowed to stir for several hours, gradually warming to room temperature.

o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The resulting mixture is transferred to a separatory funnel.

o Extraction: The aqueous layer is extracted multiple times with diethyl ether. The combined
organic extracts are washed with water and then with brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification

The crude 2-methylcyclohexanone obtained from synthesis is typically purified by fractional
distillation.

Protocol: Purification by Fractional Distillation
e The crude product is placed in a round-bottom flask suitable for distillation.
o Afractional distillation apparatus is assembled.

e The apparatus is heated, and the fraction boiling at approximately 162-165 °C at
atmospheric pressure is collected.[1][2][6][8][9][10][11] For higher purity, distillation can be
performed under reduced pressure.
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Safety and Toxicology

2-Methylcyclohexanone is a flammable liquid and should be handled with appropriate safety
precautions.[2][9] It is considered harmful if inhaled, swallowed, or in contact with skin.[2][3]
Inhalation of high concentrations of vapor may cause irritation to the eyes, nose, and throat,
and may lead to central nervous system depression.[2][15]

Table 3: Toxicological Data for 2-Methylcyclohexanone

Route Species Value Reference
Oral LDso Rat 1980 - 2140 mg/kg [3][14][16]
Dermal LDso Rabbit 1635 - 1637 mg/kg [14][16][17]

) 11 mg/L (ATE) /
Inhalation LCso (4h) Rat [14][16]
13,090 mg/m3

Intraperitoneal LDso Mouse 200 mg/kg [2][18][19]

Handling Recommendations:

Work in a well-ventilated area or a fume hood.

Keep away from heat, sparks, and open flames.[12]

Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and
protective clothing.[9][12]

Store in a tightly sealed container in a cool, dry place designated for flammable liquids.[9][15]

Biological Activity and Applications

While 2-methylcyclohexanone is listed as a human endogenous metabolite, its direct role in
biological signaling pathways is not well-documented in available literature.[17][20] Its primary
significance in the context of drug development and life sciences is as a versatile chemical
intermediate and building block.[21]
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Researchers have utilized 2-methylcyclohexanone as a starting material for the synthesis of
more complex molecules with potential biological activities, such as antimicrobial and anti-
inflammatory agents.[11][18] For instance, it is a precursor in the synthesis of various
derivatives used to study stereoselective reactions, which are critical in the production of
pharmaceutical intermediates.[21]

Visualizations
Experimental Workflow: Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis of 2-
methylcyclohexanone via enolate alkylation, followed by purification.

Synthesis Workup & Isolation Purification

N - ~
Cyclohexanone in Enolate Formation Alkylation Reaction Quench | Transfer | ( Liquid-Liquid Drying Organic Layer Solvent Removal Crude | Purity | Pure
(_Anhydrous THF ) ‘\ (LDA, -78°C) J "\(Me\hyl odide) ‘\ (ag. NHaCl) ) |_Bxtraction J "\ (Mgso4) ) ‘\(Ro\ary )) ‘\ ) (R e ) ‘c

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of 2-methylcyclohexanone.

Logical Relationship: Role in Synthesis of Bioactive
Molecules

This diagram shows the role of 2-methylcyclohexanone as a foundational chemical building
block for creating more complex derivatives with potential therapeutic applications.
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The role of 2-methylcyclohexanone as a precursor in developing bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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